Cas no 2680875-55-0 (5-Nitro-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid)

• Product Name: 5-Nitro-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid
• CAS No: 2680875-55-0
• MF: C₈H₄F₃N₃O₅
• MW: 279.129672050476
• CID: 6170724
• PubChem ID: 165911038
• Update Time: 2025-07-02

5-Nitro-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-nitro-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid
• EN300-28285407
• 2680875-55-0
• 5-Nitro-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid

• Inchi： 1S/C8H4F3N3O5/c9-8(10,11)7(17)13-5-4(14(18)19)1-3(2-12-5)6(15)16/h1-2H,(H,15,16)(H,12,13,17)
• InChI Key： ASUNXZXIZFLKBU-UHFFFAOYSA-N
• SMILES： FC(C(NC1C(=CC(C(=O)O)=CN=1)[N+](=O)[O-])=O)(F)F

Computed Properties

• Exact Mass: 279.01030472g/mol
• Monoisotopic Mass: 279.01030472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 125Ų

Additional information on 5-Nitro-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid

Introduction to 5-Nitro-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid (CAS No. 2680875-55-0)

5-Nitro-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2680875-55-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into a six-membered ring structure. The presence of multiple functional groups, including a nitro group and an amide moiety, makes this molecule a versatile intermediate in synthetic chemistry and drug development.

The structural configuration of 5-Nitro-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid encompasses several key features that contribute to its reactivity and potential applications. The nitro group (–NO₂) at the 5-position of the pyridine ring introduces electrophilic characteristics, facilitating nucleophilic substitution reactions and enabling further derivatization. Concurrently, the amide group (–NHCOCH₂CF₃) at the 6-position introduces fluorine atoms, which are known to enhance metabolic stability and binding affinity in drug molecules. These structural attributes make the compound a valuable building block for designing novel therapeutic agents.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various biological pathways relevant to human health and disease. 5-Nitro-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid has been explored as a precursor in the synthesis of molecules with potential pharmacological activity. For instance, derivatives of this compound have been investigated for their role in modulating enzyme activity and receptor interactions. The fluorinated amide moiety is particularly noteworthy, as fluorine atoms are frequently incorporated into drugs to improve their pharmacokinetic properties, such as bioavailability and resistance to enzymatic degradation.

One of the most compelling aspects of 5-Nitro-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid is its utility in medicinal chemistry for constructing complex scaffolds. Researchers have leveraged its reactive sites to develop analogs with enhanced binding affinity to biological targets. For example, studies have demonstrated its application in generating inhibitors of kinases and other enzymes implicated in cancer progression. The nitro group can be reduced to an amine, allowing for further functionalization via coupling reactions with carboxylic acids or aldehydes. This adaptability makes it a cornerstone in the synthesis of diverse pharmacophores.

The incorporation of fluorine into pharmaceuticals is a well-established strategy to optimize drug efficacy and safety. The trifluoromethyl (–CF₃) group in the amide side chain of 5-Nitro-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid contributes to lipophilicity and metabolic stability, which are critical factors in drug design. This feature has prompted investigations into its potential use in developing antiviral and anticancer agents where sustained bioavailability is essential. Furthermore, the pyridine core itself is a common motif in many approved drugs due to its ability to interact favorably with biological targets through hydrogen bonding and hydrophobic effects.

Recent advancements in computational chemistry have further enhanced the utility of 5-Nitro-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid as a scaffold for drug discovery. Molecular modeling studies have identified how modifications around the nitro and amide groups can fine-tune binding interactions with proteins such as kinases and transcription factors. These insights have guided synthetic efforts toward generating lead compounds with improved pharmacological profiles. The combination of experimental synthesis and computational prediction has accelerated the development pipeline for novel therapeutics derived from this compound.

The versatility of 5-Nitro-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid extends beyond kinase inhibition; it has also been explored in other therapeutic areas such as anti-inflammatory and antimicrobial research. The nitro group’s ability to participate in redox reactions offers opportunities for designing prodrugs that release active species under physiological conditions. Meanwhile, the fluorinated amide moiety can be exploited to enhance interactions with bacterial enzymes or viral proteases. Such multifaceted applications underscore its significance as a molecular building block in modern drug development.

In conclusion,5-Nitro-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid (CAS No. 2680875-55-0) represents a promising intermediate with broad applications in pharmaceutical chemistry. Its unique structural features—combining a nitro group with a fluorinated amide—make it an attractive candidate for synthesizing molecules with enhanced pharmacological properties. As research continues to uncover new therapeutic targets and mechanisms,5-Nitro-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid is poised to play an increasingly pivotal role in the discovery and development of next-generation drugs.